Cas no 2138532-98-4 (4-(3-amino-2,5-dimethylphenyl)benzaldehyde)

• Product Name: 4-(3-amino-2,5-dimethylphenyl)benzaldehyde
• CAS No: 2138532-98-4
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• CID: 6107897
• PubChem ID: 165861280
• Update Time: 2025-11-01

4-(3-amino-2,5-dimethylphenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-2,5-dimethylphenyl)benzaldehyde
• 2138532-98-4
• EN300-1142020

• Inchi： 1S/C15H15NO/c1-10-7-14(11(2)15(16)8-10)13-5-3-12(9-17)4-6-13/h3-9H,16H2,1-2H3
• InChI Key： BFLRWNOWPWQNQW-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)C1C=C(C)C=C(C=1C)N

Computed Properties

• Exact Mass: 225.115364102g/mol
• Monoisotopic Mass: 225.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.1Ų

Additional information on 4-(3-amino-2,5-dimethylphenyl)benzaldehyde

Introduction to 4-(3-amino-2,5-dimethylphenyl)benzaldehyde (CAS No. 2138532-98-4)

4-(3-amino-2,5-dimethylphenyl)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2138532-98-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This aromatic aldehyde features a unique structural motif, combining a benzaldehyde group with a 3-amino-substituted 2,5-dimethylphenyl ring, which endows it with distinct chemical properties and potential applications in drug discovery and material science.

The molecular structure of 4-(3-amino-2,5-dimethylphenyl)benzaldehyde consists of a phenyl ring substituted with two methyl groups at the 2 and 5 positions, further functionalized with an amino group at the 3-position and a benzaldehyde moiety at the 4-position. This arrangement creates a molecule with multiple reactive sites, making it a versatile intermediate in organic synthesis. The presence of both an amino group and an aldehyde group allows for further chemical modifications, such as condensation reactions, Schiff base formations, and metal coordination, which are pivotal in developing novel therapeutic agents.

In recent years, the interest in 4-(3-amino-2,5-dimethylphenyl)benzaldehyde has been fueled by its potential role in medicinal chemistry. The compound’s dual functionality has made it a valuable scaffold for designing molecules with enhanced binding affinity and selectivity. For instance, its structure can be modified to explore interactions with biological targets such as enzymes and receptors, which are critical in the development of small-molecule drugs.

One of the most compelling aspects of 4-(3-amino-2,5-dimethylphenyl)benzaldehyde is its utility in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop inhibitors targeting various therapeutic areas. Notably, studies have demonstrated its applicability in generating derivatives that exhibit antimicrobial and anti-inflammatory properties. The amino group at the 3-position can be coupled with carboxylic acid-containing compounds via amide bond formation, leading to peptidomimetics that mimic natural bioactive peptides while offering improved pharmacokinetic profiles.

The aldehyde functionality of 4-(3-amino-2,5-dimethylphenyl)benzaldehyde also facilitates the formation of Schiff bases with various nitrogen-containing ligands. These Schiff bases have shown promise in coordination chemistry, particularly in the development of metal-organic frameworks (MOFs) and catalysts. The ability to tune the electronic properties of these complexes by modifying the substituents on the aromatic ring makes them attractive for applications in catalysis and material science.

Recent advancements in computational chemistry have further highlighted the significance of 4-(3-amino-2,5-dimethylphenyl)benzaldehyde as a building block. Molecular modeling studies have predicted its interaction with specific protein targets, providing insights into potential drug-like properties. These virtual screening approaches have accelerated the discovery process by identifying promising lead compounds for further optimization.

The synthesis of 4-(3-amino-2,5-dimethylphenyl)benzaldehyde itself presents an intriguing challenge due to its complex structural features. Traditional synthetic routes involve multi-step organic transformations, including aromatic substitution reactions followed by functional group interconversions. However, recent methodologies have focused on more efficient one-pot or streamlined processes that minimize purification steps while maintaining high yields.

In conclusion, 4-(3-amino-2,5-dimethylphenyl)benzaldehyde (CAS No. 2138532-98-4) represents a fascinating compound with broad applications in pharmaceutical research and chemical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists and materials scientists alike. As research continues to uncover new methodologies for its synthesis and application, this compound is poised to play an increasingly important role in future scientific endeavors.